Cas no 2680833-70-7 (2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid is a specialized organic compound featuring a methanesulfonylphenyl group and a trifluoroacetamido moiety attached to a propanoic acid backbone. Its structural design confers unique reactivity and stability, making it valuable in pharmaceutical and agrochemical research. The methanesulfonyl group enhances electrophilic properties, while the trifluoroacetamido substituent contributes to metabolic resistance and bioactivity. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including protease inhibitors and other therapeutic agents. Its well-defined chemical properties ensure consistent performance in synthetic applications, offering researchers a reliable building block for complex molecular architectures.
2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid structure
2680833-70-7 structure
Product Name:2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
CAS No:2680833-70-7
MF:C12H12F3NO5S
MW:339.287592887878
CID:5627353
PubChem ID:165922552
Update Time:2025-10-05

2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2680833-70-7
    • EN300-28296834
    • 2-(4-methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
    • 2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
    • Inchi: 1S/C12H12F3NO5S/c1-11(10(18)19,16-9(17)12(13,14)15)7-3-5-8(6-4-7)22(2,20)21/h3-6H,1-2H3,(H,16,17)(H,18,19)
    • InChI Key: TVEGTMRTFFAPRZ-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C(C(=O)O)(C)NC(C(F)(F)F)=O)(=O)=O

Computed Properties

  • Exact Mass: 339.03882814g/mol
  • Monoisotopic Mass: 339.03882814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109Ų

2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Pricemore >>

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Additional information on 2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Recent Advances in the Study of 2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2680833-70-7)

The compound 2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2680833-70-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and methanesulfonylphenyl functional groups, exhibits promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers highlighted the compound's high yield and purity, which are critical for its subsequent pharmacological evaluation. The study also explored the compound's stability under various physiological conditions, demonstrating its suitability for further drug development.

In terms of pharmacological activity, recent in vitro and in vivo studies have revealed that 2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid exhibits potent anti-inflammatory effects by selectively inhibiting cyclooxygenase-2 (COX-2). A 2024 preclinical study demonstrated its efficacy in reducing inflammation in murine models of rheumatoid arthritis, with minimal gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a safer alternative for chronic inflammatory conditions.

Furthermore, emerging research has investigated the compound's role in metabolic regulation. A 2023 study in Cell Chemical Biology reported that 2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid modulates AMP-activated protein kinase (AMPK) activity, a key regulator of cellular energy homeostasis. This modulation could have implications for treating metabolic disorders such as type 2 diabetes and obesity. The study utilized advanced molecular docking simulations to elucidate the compound's binding affinity for AMPK, providing a structural basis for its bioactivity.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid. Recent pharmacokinetic studies have identified variability in its oral bioavailability, prompting ongoing research into formulation strategies such as nanoparticle encapsulation and prodrug derivatization. A 2024 review in Advanced Drug Delivery Reviews summarized these efforts, emphasizing the need for targeted delivery systems to enhance therapeutic efficacy.

In conclusion, 2-(4-Methanesulfonylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2680833-70-7) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to address its pharmacokinetic limitations while exploring its applications in inflammation and metabolic diseases. The compound's unique chemical properties and promising preclinical data position it as a compelling candidate for future drug development.

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